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Compound Name: O-Demethylmurrayanine

Cat. No.: B15596202

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

analytical methodologies for O-Demethylmurrayanine, a carbazole alkaloid. The information

presented is intended to support research and development efforts in the fields of natural

product chemistry, medicinal chemistry, and drug discovery.

Introduction
O-Demethylmurrayanine is a naturally occurring carbazole alkaloid that has been isolated

from various plant species, including Murraya koenigii and Clausena harmandiana. Like many

carbazole alkaloids, it has garnered interest for its biological activities. Notably, O-
Demethylmurrayanine has demonstrated strong cytotoxic effects against human breast

cancer (MCF-7) and hepatocellular carcinoma (SMMC-7721) cell lines, highlighting its potential

as a scaffold for the development of novel anticancer agents. The structural elucidation and

subsequent total synthesis of O-Demethylmurrayanine have been crucial in confirming its

chemical identity and enabling further biological evaluation.
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The structural confirmation of O-Demethylmurrayanine relies heavily on nuclear magnetic

resonance (NMR) spectroscopy. The following tables summarize the reported ¹H and ¹³C NMR

spectral data.

Table 1: ¹H NMR Spectroscopic Data for O-
Demethylmurrayanine

Proton
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-4 9.92 s -

H-5 8.05 s -

H-6 7.53 brs -

H-7 6.71 d 9.92

H-8 5.61 d -

OH 11.66 s -

NH 8.21 brs -

Solvent: CDCl₃, Spectrometer Frequency: 400 MHz

Table 2: ¹³C NMR Spectroscopic Data for O-
Demethylmurrayanine
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Carbon Chemical Shift (δ, ppm)

C-1 161.31

C-2 155.36

C-3 153.24

C-4 150.27

C-4a 147.47

C-4b 145.71

C-5 134.87

C-5a 129.23

C-6 128.34

C-7 116.24

C-8 115.11

C-8a 112.06

CHO 108.08

Solvent: CDCl₃, Spectrometer Frequency: 100 MHz

Experimental Protocols
Detailed experimental protocols are essential for the replication of scientific findings and for the

development of new analytical methods.

Isolation of O-Demethylmurrayanine from Natural
Sources
A general procedure for the isolation of carbazole alkaloids from plant material, such as the

leaves of Murraya koenigii, involves the following steps:

Extraction: The dried and powdered plant material is extracted with a suitable organic

solvent, such as methanol or a mixture of hexane and dichloromethane.
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Fractionation: The crude extract is then subjected to column chromatography over silica gel.

A gradient elution system, for example, starting with hexane and gradually increasing the

polarity with ethyl acetate, is used to separate the components of the extract into different

fractions.

Purification: The fractions containing the target compound, as identified by thin-layer

chromatography (TLC), are further purified using semi-preparative High-Performance Liquid

Chromatography (HPLC) to yield pure O-Demethylmurrayanine.

NMR Spectroscopy
¹H and ¹³C NMR spectra are recorded on a spectrometer, typically operating at 400 MHz for

proton and 100 MHz for carbon nuclei.

Sample Preparation: The purified compound is dissolved in a deuterated solvent, most

commonly chloroform-d (CDCl₃).

Data Acquisition: Standard pulse sequences are used to acquire the 1D NMR spectra. For

unambiguous assignment of signals, 2D NMR experiments such as COSY, HSQC, and

HMBC are often employed.

Referencing: Chemical shifts are reported in parts per million (ppm) relative to the residual

solvent peak or an internal standard like tetramethylsilane (TMS).

High-Performance Liquid Chromatography (HPLC)
While a specific HPLC method for the routine analysis of O-Demethylmurrayanine is not

detailed in the primary literature, a general approach for the analysis of carbazole alkaloids can

be adapted.

Instrumentation: A standard HPLC system equipped with a UV detector is suitable.

Column: A reversed-phase C18 column is commonly used for the separation of carbazole

alkaloids.

Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous buffer (e.g.,

ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol) is typically

employed.
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Detection: The UV detector is set to a wavelength where the carbazole alkaloids exhibit

strong absorbance, often around 254 nm.

Quantification: For quantitative analysis, a calibration curve is generated using a pure

standard of O-Demethylmurrayanine.

Logical Workflow and Signaling Pathway
The following diagrams illustrate the general workflow for the isolation and characterization of

O-Demethylmurrayanine and a putative signaling pathway for its cytotoxic activity.
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Figure 1. General workflow for the isolation and characterization of O-Demethylmurrayanine.
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Given that O-Demethylmurrayanine exhibits cytotoxicity, a plausible mechanism of action

involves the induction of apoptosis. The diagram below represents a simplified, general

apoptotic pathway that could be investigated for this compound.

O-Demethylmurrayanine Interaction with Cancer Cell Signal Transduction Cascade Caspase Activation (e.g., Caspase-3) Apoptosis (Programmed Cell Death)

Click to download full resolution via product page

Figure 2. Putative signaling pathway for the cytotoxic activity of O-Demethylmurrayanine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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